Cas no 754214-42-1 (1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid)
![1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid structure](https://ossimg.kuujia.com/scimg/754500/754214-42-1x500.png)
754214-42-1 structure
Product Name:1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid
CAS No:754214-42-1
MF:C8H6N2O2
MW:162.145441532135
MDL:MFCD08272240
CID:68754
PubChem ID:21907018
Update Time:2025-04-18
1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid
- 7-Azaindole-5-carboxylic acid
- 7-Azaindole-5-carboxylic acid
- 1H-Pyrrolo[2,3-b]pyridine-5-carboxylicacid
- PubChem16605
- 7-azaindole 5-carboxylic acid
- SINFYKZXNIJIEU-UHFFFAOYSA-N
- BCP11678
- WT1457
- RP09283
- VP11060
- TRA0014225
- PB20248
- SY022609
- ST1090530
- AB0021088
- AB1007360
- V2
- AMY9968
- FT-0678319
- 1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid, AldrichCPR
- A22618
- CS-D0709
- AKOS005258388
- SCHEMBL298264
- FS-3366
- DTXSID50619868
- MFCD08272240
- A1-04835
- Z2238508556
- EN300-112991
- AC-24704
- 754214-42-1
- J-519085
- 1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid
-
- MDL： MFCD08272240
- Inchi： 1S/C8H6N2O2/c11-8(12)6-3-5-1-2-9-7(5)10-4-6/h1-4H,(H,9,10)(H,11,12)
- InChI Key： SINFYKZXNIJIEU-UHFFFAOYSA-N
- SMILES： OC(C1=CN=C2C(C=CN2)=C1)=O
Computed Properties
- Exact Mass: 162.04300
- Monoisotopic Mass: 162.043
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66
- XLogP3: 0.8
Experimental Properties
- Color/Form: No data available
- Density: 1.506
- Melting Point: No data available
- Boiling Point: 446.8±25.0 °C at 760 mmHg
- Flash Point: 224.0±23.2 °C
- Refractive Index: 1.743
- PSA: 65.98000
- LogP: 1.26110
1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36
- Safety Instruction： 26
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：Store at 4°C,-4At ℃Store…Better
1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LA526-200mg |
1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid |
754214-42-1 | 97% | 200mg |
100.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LA526-50mg |
1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid |
754214-42-1 | 97% | 50mg |
56.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 026198-1g |
1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid |
754214-42-1 | 95% | 1g |
1201.0CNY | 2021-07-06 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 026198-250mg |
1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid |
754214-42-1 | 95% | 250mg |
502.0CNY | 2021-07-06 | |
| TRC | B530500-250mg |
1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid |
754214-42-1 | 250mg |
$ 50.00 | 2022-06-01 | ||
| TRC | B530500-500mg |
1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid |
754214-42-1 | 500mg |
$ 95.00 | 2022-06-01 | ||
| TRC | B530500-2.5g |
1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid |
754214-42-1 | 2.5g |
$ 320.00 | 2022-06-01 | ||
| Apollo Scientific | OR40241-1g |
7-Azaindole-5-carboxylic acid |
754214-42-1 | 97% | 1g |
£28.00 | 2025-02-20 | |
| Apollo Scientific | OR40241-5g |
7-Azaindole-5-carboxylic acid |
754214-42-1 | 97% | 5g |
£105.00 | 2025-02-20 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X02865-100mg |
1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid |
754214-42-1 | 97% | 100mg |
¥30.0 | 2024-07-18 |
1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
754214-42-1 (1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid) Related Products
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- 1198095-99-6(5-Methyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid)
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